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Compound of Interest

Compound Name: 4-Methoxyphenyl isocyanate

Cat. No.: B042312 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

reactive chemicals like 4-Methoxyphenyl isocyanate is paramount. This document provides

procedural guidance for the safe use, storage, and disposal of this compound, minimizing risks

and ensuring a secure laboratory environment.

Chemical Identifier and Properties

Property Value Reference

CAS Number 5416-93-3 [1]

Molecular Formula C8H7NO2 [2]

Molecular Weight 149.15 g/mol [2]

Appearance
Colorless to light yellow/orange

clear liquid
[1][3]

Boiling Point 106 - 110 °C @ 16 mmHg [1]

Density 1.151 g/mL at 25 °C

Hazard Identification and Classification
4-Methoxyphenyl isocyanate is classified as a hazardous chemical.[1] Acute exposure can be

harmful if swallowed, inhaled, or in contact with skin.[1] It is corrosive and can cause severe
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skin burns and eye damage.[1] Additionally, it may cause respiratory irritation and allergic

reactions.[1][4]

Hazard Classification Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 1

Serious Eye Damage/Eye Irritation Category 1

Respiratory Sensitization Category 1

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)

Source: Fisher Scientific Safety Data Sheet[1], Sigma-Aldrich Safety Data Sheet

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the last line of defense against exposure and should be used

in conjunction with engineering controls.[4][5]
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PPE Category Specification Rationale

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[1] A full-face

respirator is preferred over a

half-face to minimize skin and

eye contact.[4] For spraying

applications, an air-line

respirator may be necessary.

[4]

To prevent inhalation of

harmful vapors which can

cause respiratory irritation and

sensitization.[1][6]

Hand Protection

Chemical-resistant gloves such

as nitrile, neoprene, or butyl

rubber.[5][7] Thin latex gloves

are not suitable.[4]

To prevent skin contact, which

can cause severe burns and

allergic reactions.[1][4]

Eye and Face Protection
Safety goggles and a face

shield are essential.[1][5]

To protect against splashes

that can cause serious eye

damage.[1]

Skin and Body Protection

A lab coat, disposable suit, or

coveralls to prevent skin

contact.[5][7]

To protect skin from accidental

splashes and contamination.[8]

Operational and Disposal Plans
Handling and Storage Protocol

All work with 4-Methoxyphenyl isocyanate must be conducted in a certified chemical fume

hood to ensure adequate ventilation.[6]

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure that an emergency plan is in place and that the location

of the nearest safety shower and eyewash station is known.[6]

Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table

above.
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Dispensing: Handle the liquid in a well-ventilated area, preferably within a fume hood.[1]

Avoid breathing vapors or mist.[1]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1] It is

incompatible with acids, water, strong oxidizing agents, strong bases, alcohols, and amines.

[1]

Post-Handling: Thoroughly wash hands and any exposed skin after handling.[1] Do not eat,

drink, or smoke in the work area.[1]
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Caption: This diagram outlines the key stages for the safe handling of 4-Methoxyphenyl
isocyanate, from preparation to disposal.

Emergency Procedures
In Case of Exposure:

Exposure Route First Aid Measures

Inhalation

Remove the individual to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek immediate medical attention.

[1]

Eye Contact

Rinse immediately with plenty of water, including

under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[1]

Ingestion
Do NOT induce vomiting. Clean mouth with

water and call a physician immediately.[1]

Spill and Disposal Plan

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.[8]

Absorb the spill with an inert material such as sand, silica gel, or universal binder.[1]

Collect the absorbed material into a suitable, closed container for disposal.[1]

Waste Disposal:
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Dispose of 4-Methoxyphenyl isocyanate and any contaminated materials as hazardous

waste.[9]

Do not empty into drains.[1]

Consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification and disposal.[1]

Containers should be disposed of at a hazardous or special waste collection point.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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